Cas no 1336485-65-4 ((2S)-1-(6-chloropyridin-3-yl)propan-2-amine)

• Product Name: (2S)-1-(6-chloropyridin-3-yl)propan-2-amine
• CAS No: 1336485-65-4
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 5981286
• PubChem ID: 93991685
• Update Time: 2025-05-20

(2S)-1-(6-chloropyridin-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineethanamine, 6-chloro-a-methyl-, (aS)-
• 3-Pyridineethanamine, 6-chloro-α-methyl-, (αS)-
• (2S)-1-(6-chloropyridin-3-yl)propan-2-amine
• 1336485-65-4
• EN300-1986673

• Inchi： 1S/C8H11ClN2/c1-6(10)4-7-2-3-8(9)11-5-7/h2-3,5-6H,4,10H2,1H3/t6-/m0/s1
• InChI Key： ACPYYDFMHLVISU-LURJTMIESA-N
• SMILES： C1=NC(Cl)=CC=C1C[C@H](C)N

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 273.6±25.0 °C(Predicted)
• pka: 9.00±0.10(Predicted)

Additional information on (2S)-1-(6-chloropyridin-3-yl)propan-2-amine

Introduction to (2S)-1-(6-chloropyridin-3-yl)propan-2-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1336485-65-4 is a highly intriguing molecule known by its systematic name, (2S)-1-(6-chloropyridin-3-yl)propan-2-amine. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and therapeutic development. The presence of a chiral center at the (2S) configuration, combined with the functionalities of a chloropyridine ring and an amine group, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex biological pathways. Among these efforts, small molecules derived from heterocyclic compounds have shown immense promise. The chloropyridine moiety, in particular, is a frequently encountered motif in pharmaceuticals due to its ability to interact with various biological targets. For instance, studies have demonstrated that chloropyridine derivatives can modulate enzyme activity and receptor binding, making them valuable candidates for drug development.

The specific configuration of (2S)-1-(6-chloropyridin-3-yl)propan-2-amine is also noteworthy. Chirality plays a crucial role in the biological activity of many drugs, as enantiomers can exhibit significantly different pharmacological properties. The (S)-configuration of this compound suggests that it may have unique interactions with biological targets compared to its (R)-enantiomer. This has led to increased interest in synthesizing and studying enantiomerically pure forms of such molecules for potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like (2S)-1-(6-chloropyridin-3-yl)propan-2-amine. Techniques such as asymmetric catalysis and chiral resolution have made it possible to obtain high-purity enantiomerically enriched compounds, which are essential for rigorous biological testing. These synthetic methodologies have not only facilitated the study of this particular compound but also provided tools for developing other chiral drugs with similar structural motifs.

Beyond its synthetic significance, (2S)-1-(6-chloropyridin-3-yl)propan-2-amine has shown potential in several preclinical studies. Researchers have explored its interactions with various enzymes and receptors, aiming to identify new therapeutic targets. For example, preliminary data suggest that this compound may inhibit certain kinases involved in cancer progression. Additionally, its ability to cross the blood-brain barrier has been investigated, opening up possibilities for treating neurological disorders.

The role of computational chemistry in understanding the behavior of molecules like (2S)-1-(6-chloropyridin-3-yl)propan-2-amine cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials. By leveraging computational methods, scientists can accelerate the drug discovery process and reduce the time and cost associated with traditional trial-and-error approaches.

In conclusion, (2S)-1-(6-chloropyridin-3-yl)propan-2-amine represents a fascinating example of how structural complexity can lead to novel biological activity. Its unique combination of functional groups and chiral configuration makes it a promising candidate for further exploration in chemical biology and drug development. As research continues to uncover new applications for this compound and similar derivatives, it is likely that we will see more innovative therapeutic strategies emerge from studies like these.